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Compound of Interest

Compound Name: Trans-2-octen-1-ol

Cat. No.: B096542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the safety and handling of trans-2-
octen-1-ol, an unsaturated fatty alcohol used in the flavor and fragrance industries and in

various research applications. A thorough understanding of its chemical properties and

potential hazards is essential for ensuring laboratory safety and the integrity of experimental

work. This document outlines the known physical and chemical properties, toxicological

information, recommended handling procedures, and emergency protocols.

Chemical and Physical Properties
trans-2-Octen-1-ol is a colorless liquid with a characteristic fatty, green odor.[1] Key identifying

and physical data are summarized in the table below.
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Property Value Reference(s)

Chemical Name (2E)-oct-2-en-1-ol [2]

Synonyms trans-2-Octenol [2]

CAS Number 18409-17-1 [1][3]

EC Number 242-288-2 [3]

Molecular Formula C₈H₁₆O [1][3]

Molecular Weight 128.21 g/mol [1][3]

Boiling Point 85-87 °C at 10 mmHg [3]

Density 0.843 g/mL at 25 °C [3]

Refractive Index n20/D 1.4460 [3]

Flash Point 92.2 °C (198.0 °F) - closed cup [3]

Solubility
Insoluble in water; Soluble in

ethanol, hexane, and triacetin.
[2]

Hazard Identification and Classification
trans-2-Octen-1-ol is classified as a hazardous substance. The following table summarizes its

GHS classification.

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Flammable Liquids Category 4 H227: Combustible liquid

Signal Word: Warning[3]
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Hazard Pictograms:

alt text

Toxicological Information
While trans-2-octen-1-ol is known to be an irritant, specific quantitative toxicological data from

standardized tests are not readily available in publicly accessible databases. The following

table summarizes the available information.
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Toxicologic
al Endpoint

Species Route Value
Classificati
on

Reference(s
)

Acute Oral

Toxicity

(LD50)

Not specified Oral
No data

available
Not classified [4]

Acute Dermal

Toxicity

(LD50)

Not specified Dermal
No data

available
Not classified [4]

Acute

Inhalation

Toxicity

(LC50)

Not specified Inhalation
No data

available
Not classified [4]

Skin

Irritation/Corr

osion

Rabbit

(predicted)
Dermal -

Irritant

(Category 2)
[3][5]

Eye

Irritation/Corr

osion

Rabbit

(predicted)
Ocular -

Irritant

(Category 2)
[3][5]

Respiratory

or Skin

Sensitization

Guinea pig

(predicted)
Dermal

No data

available

May cause

an allergic

skin reaction.

[6]

Carcinogenici

ty
Not specified -

Not identified

as a

carcinogen

by IARC,

ACGIH, NTP,

or OSHA.

Not classified [4]

Experimental Protocols
Detailed experimental protocols for assessing the safety of chemicals like trans-2-octen-1-ol
are outlined in the OECD Guidelines for the Testing of Chemicals. The following sections

describe the methodologies for key toxicological endpoints.
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage. The albino rabbit is the recommended test animal.[5]

Preparation

Application & Exposure Observation & Scoring

Healthy young adult albino rabbit(s)
~24h prior: Clip fur from dorsal area (~6 cm²)

Apply substance to a small area of skin

Test substance (0.5 mL or 0.5 g)

Cover with gauze patch and occlusive dressing 4-hour exposure period Remove patch and wash skin Observe at 1, 24, 48, and 72 hours post-application
(continue for 14 days if effects persist) Score for erythema and edema (Draize scale)

Click to download full resolution via product page

Caption: Workflow for OECD Guideline 404 Acute Dermal Irritation/Corrosion Test.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause ocular damage. It is typically

performed on albino rabbits.[4]

Preparation

Procedure

Observation & Scoring

Healthy young adult albino rabbit(s)
Examine both eyes < 24h prior to testing Instill 0.1 mL or 0.1 g of substance into the conjunctival sac of one eye

Gently hold eyelids together for ~1 second

Untreated eye serves as control

Examine eyes at 1, 24, 48, and 72 hours post-instillation

Observe for up to 21 days to assess reversibility

Score corneal opacity, iritis, conjunctival redness, and chemosis

Click to download full resolution via product page
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Caption: Workflow for OECD Guideline 405 Acute Eye Irritation/Corrosion Test.

Skin Sensitization (OECD Guideline 406 - Guinea Pig
Maximization Test)
The Guinea Pig Maximization Test (GPMT) is a method to determine if a substance can cause

skin sensitization.[1][3]

Induction Phase (Day 0-9)

Challenge Phase (Day 21)

Evaluation

Day 0: Intradermal injections in scapular region
1) Adjuvant (FCA)
2) Test substance

3) Substance in adjuvant

Day 7: Topical application of irritant concentration of substance
under occlusive patch for 48h

Day 21: Topical application of non-irritant concentration
of substance to a naive site for 24h

Score skin reactions at 48 and 72 hours after patch application

Compare reactions of test group to control group

Click to download full resolution via product page

Caption: Workflow for OECD Guideline 406 Skin Sensitization (GPMT).
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Safe Handling and Personal Protective Equipment
(PPE)
Due to its irritant properties and combustibility, appropriate safety measures must be in place

when handling trans-2-octen-1-ol.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.[4]

Keep away from heat, sparks, open flames, and hot surfaces.[4]

Personal Protective Equipment
The following PPE is recommended when handling trans-2-octen-1-ol:[3]

PPE Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection
Chemically resistant gloves (e.g., nitrile rubber).

Lab coat.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with organic vapor

cartridges.

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Measures Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

[4]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing.

[4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

[4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person.

[4]

Storage and Disposal
Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from sources of ignition.[4]

Incompatible with strong oxidizing agents and strong bases.[4]

Disposal
Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the product to enter drains or waterways.[4]

Contaminated packaging should be disposed of as unused product.[7]
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Accidental Release Measures
Ensure adequate ventilation and remove all sources of ignition.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable

container for disposal.[4]

Logical Relationships in Safety Assessment
The safety assessment of a chemical involves a hierarchical approach, often starting with

computational and in vitro methods before proceeding to in vivo testing to minimize animal use.

QSAR & In Silico Analysis

Weight of Evidence Assessment

In Vitro Testing
(e.g., Reconstructed Human Epidermis)

Physical-Chemical Properties
(e.g., pH, corrosivity)

Decision for In Vivo Testing

In Vivo Testing
(e.g., OECD 404, 405, 406)

If necessary

Hazard Classification & Labeling

Sufficient data

Click to download full resolution via product page

Caption: Logical workflow for chemical safety and hazard assessment.
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Disclaimer
The information provided in this document is intended for use by qualified professionals and is

based on publicly available data as of the date of this document. It is not exhaustive and should

not be considered a substitute for a comprehensive safety assessment. Users are responsible

for conducting their own risk assessments and for complying with all applicable laws and

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of trans-
2-Octen-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096542#safety-and-handling-of-trans-2-octen-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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